2-Cyanothiazole

• IUPAC Name: 1,3-thiazole-2-carbonitrile
• InChI: InChI=1S/C4H2N2S/c5-3-4-6-1-2-7-4/h1-2H
• InChI Key: ZIRGWUZHKJDYKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N1)C#N
• Molecular Formula: C4H2N2S
• DSSTOX Substance ID: DTXSID90568381
• Molecular Weight: 110.14 g/mol
• CAS RN: 1452-16-0

Description

Synthesis Analysis

The synthesis of 2-cyanothiazole can be achieved through various methods, including the metal-free aerobic oxidative cyclization of cyclohexanones and thioureas, which is a notable process due to its mild conditions and satisfactory yields (Zhao et al., 2013). Additionally, the formation of this compound derivatives from cyanogen gas and dithiane showcases an innovative approach, highlighting the reagent's cost-effectiveness and the process's efficiency (Prieschl et al., 2023).

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiazole ring, a heterocyclic compound containing sulfur and nitrogen, attached to a cyano group. This configuration imparts distinct electronic properties, making it a valuable intermediate for further chemical transformations. Computational studies, such as density functional theory (DFT), are employed to understand its conformational stability and reactivity, which are essential for designing synthetic routes and applications (Shahmoradi & Amani, 2018).

Chemical Reactions and Properties

This compound participates in a wide range of chemical reactions, including cycloadditions, nucleophilic substitutions, and oxidative cyclizations. Its chemical properties are exploited in the synthesis of heterocyclic compounds, demonstrating its versatility as a building block for more complex molecules. For instance, the reaction of 2-cyano-2-nitrosomethylbenzthiazole with active methylene and nucleophile derivatives yields new polyfunctional pyrazine derivatives, showcasing the compound's reactivity and utility in creating diverse chemical structures (Latif et al., 2002).

Scientific Research Applications

• Medicinal Chemistry and Drug Discovery :

  • 2-Aminothiazoles, a derivative of 2-Cyanothiazole, are significant in medicinal chemistry due to their potential in treating various diseases. They have been explored for anticancer, antitumor, antidiabetic, and anticonvulsant activities (Das, Sikdar, & Bairagi, 2016).
  • Novel thiazolocarbazole derivatives, including 2-cyano derivatives, have been synthesized and evaluated for their antitumor activity (Lamazzi et al., 2002).

• Synthesis of Heterocyclic Compounds :

  • 2-Cyanomethylbenzothiazole has been used in synthesizing various heterocyclic compounds, with its chemical reactivity and biological applications also being significant (Fadda et al., 2008).
  • The "mild thiolation" concept was applied to efficiently synthesize 2-cyanobenzothiazoles, crucial for preparing Firefly-luciferin precursors. These substances are important in chemiluminescence systems used in medicinal diagnostics and forensic trace analysis (Würfel et al., 2012).

• Biomedical Applications :

  • 2-Aminothiazoles have been identified as promising leads for treating prion diseases, demonstrating significant antiprion activity in prion-infected neuroblastoma cell lines (Gallardo-Godoy et al., 2011).
  • The CBT-Cys click reaction, based on the condensation between 2-cyanobenzothiazole and D-cysteine, has applications in molecular imaging, biomolecular detection, drug delivery, and other biomedical fields (Yuan & Liang, 2014).

Mechanism of Action

Target of Action

Thiazoles, the class of compounds to which 2-cyanothiazole belongs, are widely present in active pharmaceutical ingredients (apis) . They often form part of a fused bicyclic core and contain multiple points of functionalization .

Mode of Action

During this process, a previously undisclosed partially saturated intermediate is formed, which can be further functionalized and isolated by the acylation of the hydroxy group .

Biochemical Pathways

The synthesis of this compound involves a variation of the gewald reaction, in which 1,4-dithiane-2,5-diol is reacted with nitrile-containing compounds to furnish 2-substituted thiazoles .

Result of Action

It is known that the compound can be further converted to the corresponding amidine .

Action Environment

The synthesis of this compound from cyanogen gas suggests that the reaction environment could potentially influence the formation and yield of the compound .

Future Directions

The synthesis of 2-Cyanothiazole from cyanogen gas and a readily available dithiane is a significant development. This method could spark further interest in cyanogen gas as a reactive and cost-effective synthetic reagent. The formation of a previously undisclosed partially saturated intermediate, which can be further functionalized and isolated, opens up new possibilities for the synthesis of other compounds.

Biochemical Analysis

Biochemical Properties

It is known that 2-Cyanothiazole can be synthesized from cyanogen gas and a readily available dithiane . This synthesis process involves a series of reactions that could potentially interact with various enzymes and proteins.

Cellular Effects

Some analogs of thiazole, a related compound, have shown inhibitory activity against a wide range of human cancerous cell lines

Molecular Mechanism

It is synthesized through a series of reactions involving cyanogen gas and a dithiane The resulting compound may interact with biomolecules, potentially influencing enzyme activity and gene expression

Metabolic Pathways

It is synthesized from cyanogen gas and a dithiane

Q & A

Q1: What is a novel synthetic route to 2-cyanothiazole and what advantages does it offer?

A1: A recent study [] describes a novel synthetic approach to this compound utilizing readily available cyanogen gas and a dithiane derivative. This method proceeds through a previously unreported partially saturated intermediate that can be further functionalized. [] This approach offers several potential advantages:

Q2: What potential applications does this new synthetic route to this compound offer for medicinal chemistry?

A2: While the cited research focuses on the synthesis of this compound [], this compound serves as a key building block in medicinal chemistry, particularly for generating bioactive molecules like the exemplified amidine derivative []. This new synthetic route could facilitate: